4-Fluorophenyl chlorothionoformate
Overview
Description
4-Fluorophenyl chlorothionoformate (4-FPC) is a synthetic compound used in various scientific research applications. It is a colorless, odorless, and slightly viscous liquid. 4-FPC has a melting point of -50°C and a boiling point of 135-140°C. It is insoluble in water and soluble in most organic solvents. 4-FPC is a versatile compound that can be used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a starting material for the synthesis of fluorinated compounds.
Scientific Research Applications
1. Analytical Applications in Toxicology
4-Fluorophenyl chlorothionoformate derivatives are used in toxicological studies. For example, 4-Fluoromethylphenidate (4F-MPH), a halogenated derivative of methylphenidate, has been marked as a new psychoactive substance with stimulating and euphoric effects. Analytical methods like gas chromatography-mass spectrometry, liquid chromatography high-resolution mass spectrometry, and nuclear magnetic resonance are employed to identify and quantify these substances in biological samples (Papa et al., 2019).
2. Pharmacokinetic Studies
Compounds related to this compound have been studied for their pharmacokinetic profiles. For instance, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist being explored for treating insomnia. Its disposition was studied in healthy male subjects to understand the elimination of drug-related material, which occurs principally via feces, and the mean apparent half-life of plasma radioactivity (Renzulli et al., 2011).
Mechanism of Action
Target of Action
It is known that compounds containing fluorophenyl groups, such as 4-fluorophenyl chlorothionoformate, are important in asymmetric synthesis in medicinal chemistry .
Mode of Action
The mode of action of this compound involves solvolysis, a reaction type where a solvent acts as a nucleophile . The solvolyses of this compound have been studied in various binary aqueous organic mixtures . The data suggests that dual bimolecular addition-elimination and unimolecular ionization channels occur in the solvolyses of this compound .
Biochemical Pathways
It is known that fluorine substitution in a drug molecule can alter the pharmacodynamic activity and toxicity of biologically active drug molecules .
Result of Action
It is known that compounds such as this compound that contain fluorophenyl groups can alter the pharmacodynamic activity and toxicity of biologically active drug molecules .
Action Environment
The solvolyses of this compound have been studied in various binary aqueous organic mixtures, suggesting that the solvent environment can influence its reactivity .
Safety and Hazards
4-Fluorophenyl chlorothionoformate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, and it causes severe skin burns and eye damage. It may cause respiratory irritation and is toxic if swallowed, in contact with skin, or if inhaled .
Future Directions
properties
IUPAC Name |
O-(4-fluorophenyl) chloromethanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFOS/c8-7(11)10-6-3-1-5(9)2-4-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZBXSUFBKXPOAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(=S)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407756 |
Source
|
| Record name | 4-Fluorophenyl chlorothionoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42908-73-6 |
Source
|
| Record name | 4-Fluorophenyl chlorothionoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Fluorophenyl Chlorothionoformate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What were the key findings of the research on 4-fluorophenyl chlorothionoformate?
A: The research investigated the solvolysis reactions of this compound (1) in various binary aqueous organic mixtures. [] The study found that this compound undergoes solvolysis through two competing pathways: a bimolecular addition-elimination pathway and a unimolecular ionization pathway. The dominant pathway was found to be dependent on the specific solvent mixture used. In some highly ionizing aqueous fluoroalcohol mixtures, deviations from expected behavior were observed, suggesting a shift in the dominant reaction mechanism. []
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